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Introduction

Cerium-142 (142Ce) is one of the four naturally occurring stable isotopes of cerium, a
lanthanide element with atomic number 58. Comprising approximately 11.114% of natural
cerium, 142Ce is of significant interest in various fields of nuclear physics and has applications
in nuclear technology and geoscience.[1][2] This technical guide provides an in-depth overview
of the fundamental nuclear properties of Cerium-142, including its atomic mass, decay
characteristics, nuclear structure, and interaction with neutrons. The information is presented to
be a valuable resource for researchers, scientists, and professionals in drug development who
may encounter this isotope in their work.

Core Nuclear Properties

The fundamental nuclear characteristics of Cerium-142 are summarized in the tables below,
providing a quick reference for its key parameters.

General Properties
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Property Value Unit
Atomic Number (2) 58

Neutron Number (N) 84

Mass Number (A) 142

Natural Abundance 11.114(51) atom %

Mass and Energy Properties

Property Value Unit
Atomic Mass 141.909244(2) u

Mass Excess -84.53308 MeV
Binding Energy per Nucleon 8.3470705 MeV

Stability and Decay Characteristics

Cerium-142 is considered an observationally stable isotope.[1] However, theoretical models
predict that it could undergo double beta decay to Neodymium-142 (42Nd) or alpha decay to
Barium-138 (13¥Ba).[3] To date, these decay modes have not been experimentally observed.

Half-Life and Decay Modes

Property Value

Half-Life > 5 x 10%® years (Observationally Stable)

Double Beta Decay (B~B~) to 142Nd, Alpha

Predicted Decay Modes
Decay (a) to 13®Ba

Nuclear Structure

The arrangement of nucleons within the nucleus of Cerium-142 dictates its intrinsic properties,
such as spin, parity, and nuclear moments.

Spin, Parity, and Nuclear Moments
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Property Value Notes

Spin and Parity (J'1T) 0+ For the ground state.

For the ground state. For the
Magnetic Dipole Moment (u) 0 641 keV excited state, u =
+0.42(10) pN.

For the ground state. For the

Electric Quadrupole Moment 0 641 keV excited state, two
Q) values are reported: -0.16(5) b
or-0.37(5) b.

Neutron Interaction Properties

The interaction of Cerium-142 with neutrons is of particular importance for nuclear reactor
physics and astrophysical nucleosynthesis. The neutron capture cross-section is a measure of
the probability that a 142Ce nucleus will capture an incident neutron.

Thermal Neutron Capture Cross-Section

Parameter Value Unit

o 0.83+0.04 barns

Experimental Methodologies

The determination of the nuclear properties of Cerium-142 relies on a variety of sophisticated
experimental techniques. The following sections provide an overview of the methodologies
employed for key measurements.

Isotopic Abundance and Atomic Mass Determination:
Mass Spectrometry

The natural abundance and precise atomic mass of Cerium-142 are determined using mass
spectrometry.

Methodology:
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o Sample Preparation: A sample of natural cerium is chemically purified and introduced into
the mass spectrometer.

« lonization: The cerium atoms are ionized, typically by an electron beam, creating positively
charged ions.

e Acceleration: The ions are accelerated by an electric field into a magnetic field.

o Deflection: In the magnetic field, the ions are deflected according to their mass-to-charge
ratio. Lighter isotopes are deflected more than heavier isotopes.

o Detection: A detector measures the intensity of the ion beams for each isotope, allowing for
the determination of their relative abundances. The precise mass is determined by
comparing the deflection to that of a known mass standard.

Mass Spectrometer

X Tonization Acceleration . Deflection by m/z
Cerium Sample Ion Source Accelerator Magnetic Analyzer Detector |

Click to download full resolution via product page

Workflow for Mass Spectrometry.

Neutron Capture Cross-Section Measurement:
Activation and Time-of-Flight Methods

The neutron capture cross-section of Cerium-142 can be measured using two primary
techniques: the activation method and the time-of-flight (TOF) method.

Activation Method Methodology:

e Irradiation: A sample of Cerium-142 is irradiated with a known flux of neutrons. This leads to
the formation of the radioactive isotope Cerium-143.
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» Decay and Detection: After irradiation, the sample is transferred to a gamma-ray
spectrometer. The characteristic gamma rays emitted from the decay of 43Ce are detected,
typically using a high-purity germanium (HPGe) detector.

o Cross-Section Calculation: The neutron capture cross-section is calculated from the
measured activity of 143Ce, the neutron flux, the irradiation time, and the number of 142Ce
atoms in the sample.

Irradiation (n, Data Analysis

Neutron Source Cerium-142 Sample Cross-Section Data

Click to download full resolution via product page

Workflow for the Activation Method.

Time-of-Flight (TOF) Method Methodology:

e Pulsed Neutron Beam: A pulsed beam of neutrons is generated and directed towards a
Cerium-142 sample.

» Neutron Flight and Capture: The time it takes for neutrons of different energies to travel from
the source to the sample is measured. When a neutron is captured by a *#2Ce nucleus,
prompt gamma rays are emitted.

» Detection: Scintillation detectors are used to detect the prompt gamma rays from the capture
events.

» Data Analysis: The neutron energy is determined from its time of flight. The capture cross-
section as a function of neutron energy is then determined by analyzing the number of
capture events at each energy.

Prompt Gamma Rays Gamma-Ray

Detector Array Signal

e
Cerium-142 Sample

Pulsed Neutron
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Workflow for the Time-of-Flight Method.

Conclusion

Cerium-142 is a stable isotope with well-characterized nuclear properties. Its stability,
combined with its specific nuclear structure and neutron interaction characteristics, makes it a
subject of ongoing research in nuclear physics and a relevant component in various
technological applications. The data and methodologies presented in this guide offer a
comprehensive resource for professionals requiring a detailed understanding of this particular
nuclide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b082093?utm_src=pdf-body-img
https://www.benchchem.com/product/b082093?utm_src=pdf-body
https://www.benchchem.com/product/b082093?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Isotopes_of_cerium
https://www.buyisotope.com/cerium-142-isotope.php
https://www.chemlin.org/isotope/cerium-142
https://www.benchchem.com/product/b082093#what-are-the-nuclear-properties-of-cerium-142
https://www.benchchem.com/product/b082093#what-are-the-nuclear-properties-of-cerium-142
https://www.benchchem.com/product/b082093#what-are-the-nuclear-properties-of-cerium-142
https://www.benchchem.com/product/b082093#what-are-the-nuclear-properties-of-cerium-142
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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